Cas no 2034593-09-2 (N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide)

• Product Name: N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide
• CAS No: 2034593-09-2
• MF: C₂₃H₂₃N₃O₃
• MW: 389.4470
• CID: 5355748
• Update Time: 2025-10-29

N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[oxan-4-yl(pyridin-3-yl)methyl]-3-pyridin-2-yloxybenzamide
• 3-(pyridin-2-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzamide
• N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide

• Inchi： 1S/C23H23N3O3/c27-23(18-5-3-7-20(15-18)29-21-8-1-2-12-25-21)26-22(17-9-13-28-14-10-17)19-6-4-11-24-16-19/h1-8,11-12,15-17,22H,9-10,13-14H2,(H,26,27)
• InChI Key： GKLRTNFYRWTDPO-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])N([H])C(C1C([H])=C([H])C([H])=C(C=1[H])OC1=C([H])C([H])=C([H])C([H])=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 512
• XLogP3: 3
• Topological Polar Surface Area: 73.3

Additional information on N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide

N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide: A Comprehensive Overview

N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide, identified by the CAS number 2034593-09-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, with its unique structure, has garnered attention in recent years due to its promising properties and versatile applications. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its significance in the scientific community.

The molecular structure of N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide is characterized by a benzamide backbone with substituents that include an oxane ring and pyridine groups. The presence of these functional groups imparts unique chemical reactivity and biological activity. Recent studies have focused on the synthesis of this compound, exploring efficient methods to achieve high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to optimize the production of this compound, making it more accessible for further research and industrial applications.

One of the most notable aspects of N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide is its potential in pharmaceuticals. The compound has shown promising results in preclinical studies as a potential drug candidate for treating various diseases. For instance, recent research has highlighted its ability to inhibit specific enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, studies have explored its role in modulating cellular signaling pathways, which could be beneficial in treating conditions such as cancer and neurodegenerative diseases.

The physical and chemical properties of N-[...] are critical for understanding its behavior in different environments. Its solubility, stability, and reactivity under various conditions have been extensively studied. For example, researchers have investigated its thermal stability and found it to be stable under moderate heating conditions, making it suitable for applications that require thermal resistance. Furthermore, its solubility in organic solvents has been optimized through structural modifications, enhancing its utility in drug delivery systems.

In terms of applications, N-[...] has found use in material science as well. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent advancements have demonstrated its potential in catalysis, where it can act as a catalyst for various organic reactions, including oxidation and reduction processes. This opens up new avenues for its use in green chemistry and sustainable chemical manufacturing.

The safety and handling of N-[...] are also critical considerations. While it is not classified as a hazardous substance under current regulations, proper handling procedures are recommended to ensure safety in laboratory settings. Researchers have emphasized the importance of using appropriate personal protective equipment (PPE) when working with this compound to minimize exposure risks.

In conclusion, N-[...] is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, coupled with advancements in synthesis techniques and understanding of its properties, positions it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future innovations in chemistry and pharmacology.